Cas no 1353956-50-9 ([1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester)

• Product Name: [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester
• CAS No: 1353956-50-9
• MF: C₁₈H₂₅ClN₂O₃
• MW: 352.855704069138
• MDL: MFCD21095204
• CID: 4587306
• Update Time: 2025-06-13

[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester
• Carbamic acid, N-[[1-(2-chloroacetyl)-3-piperidinyl]methyl]-N-ethyl-, phenylmethyl ester

• MDL： MFCD21095204
• Inchi： 1S/C18H25ClN2O3/c1-2-20(18(23)24-14-15-7-4-3-5-8-15)12-16-9-6-10-21(13-16)17(22)11-19/h3-5,7-8,16H,2,6,9-14H2,1H3
• InChI Key： FWWUCVZCUOZKNB-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N(CC1CCCN(C(CCl)=O)C1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester

Introduction to [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester (CAS No. 1353956-50-9)

[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1353956-50-9, belongs to a class of molecules that exhibit promising potential in the development of novel therapeutic agents. The intricate molecular architecture of this compound, featuring a piperidine ring, a chloro-acetyl moiety, and an ethyl carbamic acid benzyl ester group, makes it a subject of intense study among researchers exploring innovative drug discovery strategies.

The significance of [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester lies in its potential applications across various domains of medicinal chemistry. The presence of the piperidine ring is particularly noteworthy, as this structural motif is widely recognized for its role in enhancing the bioavailability and pharmacological activity of many pharmaceutical compounds. Piperidine derivatives have been extensively explored in the design of drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases, among others.

Moreover, the chloro-acetyl group in the molecular structure of this compound introduces a level of reactivity that makes it a valuable intermediate in synthetic chemistry. Chloro-acetyl derivatives are known for their ability to participate in various chemical transformations, including nucleophilic substitution reactions, which can be harnessed to develop more complex molecules with tailored biological activities. This reactivity is particularly useful in the context of drug development, where the ability to modify and functionalize molecular structures is crucial for optimizing pharmacokinetic and pharmacodynamic properties.

The ethyl carbamic acid benzyl ester component of [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester adds another layer of complexity to its chemical profile. This moiety not only contributes to the overall solubility and stability of the compound but also provides a site for further chemical modifications. The benzyl ester group, in particular, is frequently employed in pharmaceutical synthesis due to its ease of hydrolysis under specific conditions, allowing for controlled release of active pharmaceutical ingredients.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting protein-protein interactions (PPIs), which play a pivotal role in numerous biological pathways and are often implicated in disease states. [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester has emerged as a promising candidate in this area due to its ability to modulate PPIs through competitive binding or allosteric modulation. Studies have demonstrated that compounds with similar structural features can disrupt aberrant protein interactions involved in cancer progression, inflammation, and neurodegenerative disorders.

The benzyl ester group in this compound also facilitates its use as a prodrug approach, where it can be converted into an active form within the biological system. This strategy is particularly advantageous for improving drug delivery and bioavailability. For instance, hydrolysis of the benzyl ester under physiological conditions can release an active metabolite with enhanced pharmacological activity. Such prodrug designs are increasingly being explored as a means to overcome limitations associated with poor solubility or rapid metabolism of lead compounds.

Advances in computational chemistry and molecular modeling have further enhanced the understanding of how [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester interacts with biological targets. High-throughput virtual screening (HTVS) and structure-based drug design (SBDD) techniques have been instrumental in identifying novel binding pockets and optimizing ligand efficiency. These computational approaches have enabled researchers to predict the binding affinity and mode of action of this compound with high precision, thereby accelerating the drug discovery process.

The synthesis of [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester involves multi-step organic reactions that showcase the expertise required in medicinal chemistry synthesis. Key steps include the formation of the piperidine ring through cyclization reactions, introduction of the chloro-acetyl group via chlorination or acylation processes, and finally, the installation of the ethyl carbamic acid benzyl ester moiety through condensation reactions. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

Biological evaluation studies have begun to unravel the potential therapeutic applications of [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester. Preliminary assays have shown promising activity against several targets relevant to human health conditions such as cancer and neurodegenerative diseases. The ability of this compound to modulate PPIs has been particularly highlighted as a key mechanism by which it may exert its therapeutic effects. Further investigation into its mechanism of action will provide deeper insights into its potential as a lead compound for drug development.

The versatility of [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester extends beyond its role as an intermediate or lead compound. Its unique structural features make it suitable for use as a building block in combinatorial chemistry libraries or as a scaffold for structure-based drug design initiatives. By leveraging this compound's chemical diversity, researchers can explore new therapeutic avenues and develop next-generation drugs with improved efficacy and reduced side effects.

In conclusion, [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester (CAS No. 1353956-50-9) represents a significant advancement in pharmaceutical chemistry due to its complex molecular architecture and multifaceted applications. Its potential as a tool for drug discovery is underscored by its ability to modulate protein-protein interactions and serve as a prodrug precursor. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will continue to play a pivotal role in advancing medical science towards more effective treatments for human diseases.